Cas no 58567-80-9 (Benzene, 1-(1,1-dimethylethyl)-4-propyl-)
58567-80-9 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-4-propyl-
CAS No:58567-80-9
MF:C13H20
MW:176.297904014587
CID:341621
PubChem ID:12354204
Update Time:2025-04-19
Benzene, 1-(1,1-dimethylethyl)-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-4-propyl-
- 1-tert-butyl-4-propylbenzene
- DTXSID20493596
- 58567-80-9
- 1-tert-butyl-4-propyl-benzene
-
- Inchi: 1S/C13H20/c1-5-6-11-7-9-12(10-8-11)13(2,3)4/h7-10H,5-6H2,1-4H3
- InChI Key: XLJCEWXIEVXDCP-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=CC(=CC=1)CCC
Computed Properties
- Exact Mass: 176.1566
- Monoisotopic Mass: 176.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(1,1-dimethylethyl)-4-propyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
58567-80-9 (Benzene, 1-(1,1-dimethylethyl)-4-propyl-) Related Products
- 1014-60-4(1,3-Di-tert-butylbenzene)
- 1012-72-2(1,4-Di-tert-butylbenzene)
- 2049-95-8(Tert-Pentylbenzene)
- 1460-02-2(1,3,5-Tri-tert-butylbenzene)
- 873-49-4(Cyclopropylbenzene)
- 98-19-1(1-tert-Butyl-3,5-dimethylbenzene)
- 15181-11-0(3,5-Di-tert-butyltoluene)
- 1075-38-3(3-Tert-Butyltoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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